Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(benzoylamino)-, 2-(diethylamino)ethyl ester
Catalog No.
S13187252
CAS No.
78033-89-3
M.F
C22H28N2O3S
M. Wt
400.5 g/mol
Availability
In Stock
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CAS Number
78033-89-3
Product Name
Benzo(b)thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(benzoylamino)-, 2-(diethylamino)ethyl ester
IUPAC Name
2-(diethylamino)ethyl 2-benzamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula
C22H28N2O3S
Molecular Weight
400.5 g/mol
InChI
InChI=1S/C22H28N2O3S/c1-3-24(4-2)14-15-27-22(26)19-17-12-8-9-13-18(17)28-21(19)23-20(25)16-10-6-5-7-11-16/h5-7,10-11H,3-4,8-9,12-15H2,1-2H3,(H,23,25)
InChI Key
QASQUEXRFKOCTA-UHFFFAOYSA-N
Canonical SMILES
CCN(CC)CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=CC=C3
XLogP3
5.2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
400.18206393 g/mol
Monoisotopic Mass
400.18206393 g/mol
Heavy Atom Count
28
Dates
Modify: 2024-08-10
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